Cas no 1989659-48-4 (Lithium(1+) ion 5-(trifluoromethyl)-1,3,4-oxadiazole-2-carboxylate)

Lithium(1+) ion 5-(trifluoromethyl)-1,3,4-oxadiazole-2-carboxylate is a specialized ionic compound combining a lithium cation with a fluorinated oxadiazole carboxylate anion. The trifluoromethyl group enhances its electron-withdrawing properties, making it useful in applications requiring stable, reactive intermediates or electrolytes. Its oxadiazole core contributes to thermal and chemical stability, while the lithium ion enables compatibility with energy storage systems. This compound is particularly relevant in lithium-ion battery research, where its unique anion structure may improve ionic conductivity and electrochemical performance. The fluorine substitution further enhances solubility in aprotic solvents, broadening its utility in synthetic and materials chemistry. Its precise properties depend on purity and formulation conditions.
Lithium(1+) ion 5-(trifluoromethyl)-1,3,4-oxadiazole-2-carboxylate structure
1989659-48-4 structure
Product Name:Lithium(1+) ion 5-(trifluoromethyl)-1,3,4-oxadiazole-2-carboxylate
CAS No:1989659-48-4
MF:C4F3LiN2O3
MW:187.990611076355
CID:4632905
Update Time:2025-06-11

Lithium(1+) ion 5-(trifluoromethyl)-1,3,4-oxadiazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • lithium(1+) ion 5-(trifluoromethyl)-1,3,4-oxadiazole-2-carboxylate
    • AT18813
    • lithium;5-(trifluoromethyl)-1,3,4-oxadiazole-2-carboxylate
    • LITHIUM 5-(TRIFLUOROMETHYL)-1,3,4-OXADIAZOLE-2-CARBOXYLATE
    • Lithium(1+) ion 5-(trifluoromethyl)-1,3,4-oxadiazole-2-carboxylate
    • Inchi: 1S/C4HF3N2O3.Li/c5-4(6,7)3-9-8-1(12-3)2(10)11;/h(H,10,11);/q;+1/p-1
    • InChI Key: WELTYAVCYKRLHV-UHFFFAOYSA-M
    • SMILES: FC(C1=NN=C(C(=O)[O-])O1)(F)F.[Li+]

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 200
  • Topological Polar Surface Area: 79

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Additional information on Lithium(1+) ion 5-(trifluoromethyl)-1,3,4-oxadiazole-2-carboxylate

Research Briefing on Lithium(1+) ion 5-(trifluoromethyl)-1,3,4-oxadiazole-2-carboxylate (CAS: 1989659-48-4)

Lithium(1+) ion 5-(trifluoromethyl)-1,3,4-oxadiazole-2-carboxylate (CAS: 1989659-48-4) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethyl-substituted oxadiazole core, exhibits promising potential in various therapeutic applications, including but not limited to anti-inflammatory, antimicrobial, and anticancer activities. The lithium ion component further enhances its solubility and bioavailability, making it an attractive candidate for drug development.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activities of this compound. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that Lithium(1+) ion 5-(trifluoromethyl)-1,3,4-oxadiazole-2-carboxylate exhibits potent inhibitory effects on specific inflammatory pathways by targeting key enzymes such as cyclooxygenase-2 (COX-2). The study utilized in vitro and in vivo models to validate its efficacy, showing a significant reduction in pro-inflammatory cytokines without notable cytotoxicity.

Another groundbreaking research effort, highlighted in a 2024 Nature Communications article, explored the compound's antimicrobial properties. The study revealed that the trifluoromethyl group plays a critical role in disrupting bacterial cell membranes, particularly in multidrug-resistant strains. This finding opens new avenues for developing next-generation antibiotics to combat the growing threat of antimicrobial resistance.

In the context of oncology, preliminary data from a recent preclinical trial (2024) indicated that Lithium(1+) ion 5-(trifluoromethyl)-1,3,4-oxadiazole-2-carboxylate could induce apoptosis in certain cancer cell lines by modulating the PI3K/AKT/mTOR signaling pathway. These results, though still in the early stages, suggest a potential role for this compound in targeted cancer therapies.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic and pharmacodynamic profiles of Lithium(1+) ion 5-(trifluoromethyl)-1,3,4-oxadiazole-2-carboxylate. Current research is also investigating its potential side effects and long-term safety, which are critical for advancing to clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these challenges and accelerate the development of this compound into viable therapeutic agents.

In conclusion, Lithium(1+) ion 5-(trifluoromethyl)-1,3,4-oxadiazole-2-carboxylate represents a compelling area of research with multifaceted therapeutic potential. Continued exploration of its mechanisms of action and optimization of its chemical properties will be essential for translating these discoveries into clinical applications. This compound exemplifies the innovative strides being made in the intersection of chemistry and biology to address pressing medical needs.

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